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Abstract
4-Nitrophenyl acetate (4-NPA), a crystalline solid with the CAS number 830-03-5, is a crucial

chromogenic substrate in biochemical and pharmaceutical research.[1][2][3] Its primary

application lies in the spectrophotometric determination of esterase and lipase activity.[4][5][6]

The enzymatic hydrolysis of 4-NPA yields 4-nitrophenol, a yellow-colored product, allowing for

a simple and reliable colorimetric assay.[6] This guide provides a comprehensive overview of 4-

NPA, including its chemical and physical properties, synthesis, applications, and detailed

experimental protocols for its use in enzyme kinetics.

Chemical and Physical Properties
4-Nitrophenyl acetate is a phenyl acetate ester that is synthesized from the formal

condensation of the hydroxyl group of 4-nitrophenol with the carboxyl group of acetic acid.[4][7]

It is typically a pale yellow to amber-colored crystalline solid.[5]

Table 1: Physical and Chemical Properties of 4-Nitrophenyl Acetate
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Property Value Source

CAS Number 830-03-5 [1][3][8]

Molecular Formula C₈H₇NO₄ [1][2][7]

Molecular Weight 181.15 g/mol [1][7][8][9]

Appearance Powder or crystals [9][10]

Color White to yellow to green [3]

Melting Point 75-77 °C [4][9][11]

Solubility

Insoluble in water. Soluble in

organic solvents such as

ethanol, acetone, and

dichloromethane.

[4][5]

Storage Temperature

-20°C or below +30°C

depending on the supplier and

intended use.

[8][9][11]

Synthesis of 4-Nitrophenyl Acetate
4-Nitrophenyl acetate can be synthesized through the esterification of 4-nitrophenol with

acetic acid. One method involves the use of an immobilized lipase from Bacillus coagulans in

an organic solvent like n-heptane. This enzymatic synthesis can achieve a high conversion rate

of the reactants into 4-nitrophenyl acetate.[12]

Key parameters for enzymatic synthesis:[12]

Reactants: 4-nitrophenol and acetic acid (100 mM each)

Enzyme: Immobilized lipase

Solvent: n-heptane

Temperature: 65°C

Reaction Time: 3 hours for approximately 74.3% to 90% conversion
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Applications in Research and Drug Development
The primary application of 4-nitrophenyl acetate is as a substrate for assaying the activity of

various hydrolytic enzymes, particularly esterases and lipases.[4][5][6] It is also used to study

the enzymatic activity of Carbonic Anhydrase III.[2][4]

The hydrolysis of 4-NPA by an esterase yields acetate and 4-nitrophenol. The product, 4-

nitrophenol, is a chromogenic compound with a distinct yellow color, and its absorbance can be

measured spectrophotometrically at approximately 405-410 nm to quantify enzyme activity.[13]

[14] This property makes 4-NPA an invaluable tool in:

Enzyme kinetics studies

High-throughput screening for enzyme inhibitors

Evaluating the efficiency of potential drug candidates targeting esterases or lipases

Experimental Protocols
General Esterase Activity Assay using 4-Nitrophenyl
Acetate
This protocol outlines a standard method for determining esterase activity using 4-NPA as a

substrate.

Materials:

4-Nitrophenyl acetate (Substrate)

Enzyme solution (e.g., purified esterase, cell lysate)

Assay buffer (e.g., 0.1 M phosphate buffer, pH 7.0)[15]

Solvent for substrate (e.g., methanol, acetone)[6][15]

Spectrophotometer or microplate reader capable of measuring absorbance at 405-410

nm[13][14]
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Procedure:

Preparation of Substrate Stock Solution: Dissolve 4-nitrophenyl acetate in a suitable

organic solvent (e.g., 100 mg/ml in ethanol or a 3 mM solution in acetone/water).[6][15] Due

to the instability of 4-NPA in aqueous solutions, it is recommended to prepare this solution

fresh just before the assay.[13]

Preparation of Working Substrate Solution: Dilute the stock solution to the desired final

concentration in the assay buffer.

Enzyme Reaction:

In a microplate well or a cuvette, add the assay buffer.

Add a specific volume of the enzyme solution.

To initiate the reaction, add the working substrate solution. The final reaction mixture may

contain, for example, 100 μL of the substrate, 30 μL of diluted enzyme, and 2,870 μL of

reaction buffer.[14]

Control: Prepare a no-enzyme control by adding the assay buffer instead of the enzyme

solution to account for the spontaneous hydrolysis of 4-NPA.[13]

Measurement: Immediately measure the absorbance of the solution at 405 nm (or 410 nm)

over a specific period.[13][14] The rate of increase in absorbance is proportional to the

enzyme activity.

Calculation of Enzyme Activity: Enzyme activity is typically defined as the amount of enzyme

that releases 1 μmol of 4-nitrophenol per minute under the specified conditions.[14] A

standard curve of 4-nitrophenol can be used to convert the absorbance values to the

concentration of the product formed.[13]

Visualizations
Enzymatic Hydrolysis of 4-Nitrophenyl Acetate
The following diagram illustrates the workflow of a typical esterase assay using 4-nitrophenyl
acetate.
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Caption: Workflow for an esterase assay using 4-Nitrophenyl acetate.

Signaling Pathway of 4-NPA Hydrolysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b032502?utm_src=pdf-body-img
https://www.benchchem.com/product/b032502?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The hydrolysis of 4-nitrophenyl acetate by an esterase is a direct enzymatic reaction rather

than a complex signaling pathway. The following diagram illustrates this chemical

transformation.
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Caption: Enzymatic hydrolysis of 4-Nitrophenyl acetate.

Safety and Handling
4-Nitrophenyl acetate may cause an allergic skin reaction and serious eye damage.[7][8] It

may also intensify fire as it is an oxidizer.[7][8]

Handling Precautions:[16]

Wash thoroughly after handling.

Avoid contact with eyes, skin, and clothing.

Use with adequate ventilation.

Keep the container tightly closed.

Personal Protective Equipment (PPE):[16]

Eyes: Wear appropriate protective eyeglasses or chemical safety goggles.

Skin: Wear appropriate protective gloves.

Clothing: Wear appropriate protective clothing.
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Respirators: Use a NIOSH/MSHA or European Standard EN 149 approved respirator if

exposure limits are exceeded.

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances.[16] For biochemical use, it is often stored at -20°C.[9][11]

Conclusion
4-Nitrophenyl acetate is a versatile and indispensable tool in biochemical and pharmaceutical

research. Its chromogenic properties provide a straightforward and reliable method for

assaying esterase and lipase activity. Understanding its chemical properties, synthesis, and

proper handling is essential for its effective and safe use in the laboratory. The detailed

protocols and visualizations provided in this guide serve as a comprehensive resource for

researchers and scientists working in enzymology and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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